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Compound of Interest

Compound Name: Ac-Pro-Leu-Gly-OH

Cat. No.: B1365548 Get Quote

Technical Guide: Ac-Pro-Leu-Gly-OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the tetrapeptide Ac-Pro-Leu-Gly-
OH, including its physicochemical properties, synthesis, and analytical characterization. This

synthetic peptide serves as a valuable tool in various research applications, including enzyme

interaction studies and as a model peptide for studying protein structure and function.[1]

Physicochemical Properties
The fundamental properties of Ac-Pro-Leu-Gly-OH are summarized in the table below,

providing a quick reference for experimental design and execution.
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Property Value Source

Molecular Formula C₁₅H₂₅N₃O₅ [2][3]

Molecular Weight 327.38 g/mol [2][3]

CAS Number 89626-38-0 [2]

Appearance White Powder

Solubility
Soluble in DMSO. Water

soluble.[3][4]

Storage Store at -20°C [4]

Synthesis and Purification
Ac-Pro-Leu-Gly-OH is typically synthesized using the Solid Phase Peptide Synthesis (SPPS)

methodology.[2] This technique offers significant advantages over solution-phase synthesis,

including ease of purification and the ability to drive reactions to completion using excess

reagents.[5]

Experimental Protocol: Solid Phase Peptide Synthesis
(SPPS)
The synthesis of Ac-Pro-Leu-Gly-OH follows a step-wise addition of amino acids to a solid

support resin.

1. Resin Preparation:

A suitable resin, such as a Wang or Rink amide resin, is selected.

The resin is swelled in an appropriate solvent, typically dimethylformamide (DMF) or

dichloromethane (DCM).

2. First Amino Acid Coupling:

The C-terminal amino acid, Glycine (Gly), with its N-terminus protected by a

fluorenylmethyloxycarbonyl (Fmoc) group (Fmoc-Gly-OH), is coupled to the resin.
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A coupling agent, such as dicyclohexylcarbodiimide (DCC) or 1-

[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide

hexafluorophosphate (HATU), is used to facilitate the formation of the ester or amide bond.

3. Deprotection:

The Fmoc protecting group is removed from the N-terminus of the resin-bound Glycine using

a solution of piperidine in DMF. This exposes the free amine for the next coupling step.

4. Subsequent Amino Acid Couplings:

The next protected amino acid in the sequence, Fmoc-Leu-OH, is activated with a coupling

agent and added to the resin.

The coupling and deprotection steps are repeated for Proline (Fmoc-Pro-OH).

5. N-terminal Acetylation:

Following the final deprotection step, the N-terminus of the Proline residue is acetylated

using acetic anhydride and a base, such as diisopropylethylamine (DIEA), in DMF.

6. Cleavage and Deprotection:

The completed peptide is cleaved from the resin, and the side-chain protecting groups are

simultaneously removed using a cleavage cocktail, typically containing trifluoroacetic acid

(TFA) and scavengers (e.g., triisopropylsilane and water) to prevent side reactions.

7. Precipitation and Purification:

The cleaved peptide is precipitated from the cleavage mixture using cold diethyl ether.

The crude peptide is then purified using preparative reverse-phase high-performance liquid

chromatography (RP-HPLC).

Quality Control and Characterization
The purity and identity of the synthesized Ac-Pro-Leu-Gly-OH are confirmed using analytical

techniques.
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Experimental Protocol: HPLC and Mass Spectrometry
1. High-Performance Liquid Chromatography (HPLC):

Purpose: To assess the purity of the synthesized peptide.

Methodology: An analytical RP-HPLC system equipped with a C18 column is used. A

gradient of two mobile phases, typically water with 0.1% TFA (Solvent A) and acetonitrile with

0.1% TFA (Solvent B), is employed to elute the peptide. Detection is performed using a UV

detector at a wavelength of 214 nm or 280 nm. The purity is determined by integrating the

area of the main peak relative to the total peak area.

2. Mass Spectrometry (MS):

Purpose: To confirm the molecular weight of the synthesized peptide.

Methodology: Electrospray ionization mass spectrometry (ESI-MS) is commonly used. The

purified peptide is dissolved in a suitable solvent and infused into the mass spectrometer.

The resulting mass spectrum will show a peak corresponding to the [M+H]⁺ ion of Ac-Pro-
Leu-Gly-OH, which should match the calculated molecular weight.

Applications in Research
Ac-Pro-Leu-Gly-OH serves as a versatile tool in various research domains:

Enzyme Substrate and Inhibitor Studies: It can be used as a substrate for proteases or as a

starting point for the design of enzyme inhibitors.[1]

Protein Structure and Folding: The defined sequence, including the turn-inducing Proline

residue, makes it a useful model for studying peptide and protein folding dynamics.

Biochemical and Cellular Assays: As a well-characterized synthetic peptide, it can be used

as a standard or control in a variety of biochemical and cellular assays.

Visualizations
Synthesis and Quality Control Workflow
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The following diagram illustrates the general workflow for the synthesis and quality control of

Ac-Pro-Leu-Gly-OH.

Caption: Workflow for the synthesis and quality control of Ac-Pro-Leu-Gly-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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